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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614 Get Quote

Ensuring the safe and compliant disposal of 2-(Cyanomethylthio)acetic acid is paramount for

laboratory safety and environmental protection. This guide provides a clear, procedural

framework for researchers, scientists, and drug development professionals to manage the

disposal of this compound, minimizing risks and adhering to regulatory standards.

Safety and Hazard Profile
Before handling 2-(Cyanomethylthio)acetic acid for disposal, it is crucial to be fully aware of

its hazard profile. This information, derived from the Safety Data Sheet (SDS), dictates the

necessary precautions and the appropriate disposal pathway.[1]

Hazard Category Classification Pictogram Hazard Statement

Acute Toxicity (Oral) Category 4 GHS07
H302: Harmful if

swallowed.[1]

Eye Irritation Category 2A GHS07
H319: Causes serious

eye irritation.[1]

NFPA Rating
Health: 2, Fire: 0,

Reactivity: 0

HMIS Rating
Health: 2, Fire: 0,

Reactivity: 0
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Personal Protective Equipment (PPE)
When preparing 2-(Cyanomethylthio)acetic acid for disposal, wearing the appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1]

Disposal Workflow
The proper disposal of 2-(Cyanomethylthio)acetic acid follows a structured workflow that

ensures safety and regulatory compliance at each step. The primary directive is to dispose of

the contents and container in accordance with all applicable local, regional, national, and

international regulations.[1] This typically involves treating it as chemical waste to be handled

by a licensed waste disposal service.
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Step 1: Preparation

Step 2: Waste Segregation & Labeling

Step 3: Temporary Storage

Step 4: Final Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
or chemical fume hood

Characterize waste:
- Solid or liquid?

- Contaminated with other chemicals?

Select a designated and compatible
chemical waste container

Label the container clearly:
'Waste 2-(Cyanomethylthio)acetic acid'

and list any other components

Store the sealed container in a
designated secondary containment

Keep in a cool, dry, and
well-ventilated area away from

incompatible materials

Arrange for pickup by your
institution's Environmental Health

& Safety (EHS) office or a
licensed chemical waste contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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